Cas no 2227731-27-1 (1-(3S)-3-aminobutylnaphthalen-2-ol)

• Product Name: 1-(3S)-3-aminobutylnaphthalen-2-ol
• CAS No: 2227731-27-1
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6027588
• PubChem ID: 94920444
• Update Time: 2025-06-10

1-(3S)-3-aminobutylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-aminobutylnaphthalen-2-ol
• 2227731-27-1
• EN300-1998809
• 1-[(3S)-3-aminobutyl]naphthalen-2-ol

• Inchi： 1S/C14H17NO/c1-10(15)6-8-13-12-5-3-2-4-11(12)7-9-14(13)16/h2-5,7,9-10,16H,6,8,15H2,1H3/t10-/m0/s1
• InChI Key： WPNHYUGNRIAWRH-JTQLQIEISA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1CC[C@H](C)N

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-(3S)-3-aminobutylnaphthalen-2-ol

Comprehensive Overview of 1-(3S)-3-aminobutylnaphthalen-2-ol (CAS No. 2227731-27-1): Properties, Applications, and Research Insights

1-(3S)-3-aminobutylnaphthalen-2-ol, identified by its CAS number 2227731-27-1, is a chiral naphthalene derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique 3S-aminobutyl side chain attached to a naphthalen-2-ol core, which contributes to its stereospecific interactions in biological systems. Its molecular structure (C₁₄H₁₇NO) and optically active properties make it a subject of interest for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

Recent trends highlight growing curiosity around chiral building blocks like 1-(3S)-3-aminobutylnaphthalen-2-ol, as researchers explore their roles in asymmetric synthesis and precision medicine. Searches for "naphthalene derivatives in drug design" or "CAS 2227731-27-1 applications" have surged, reflecting demand for niche pharmacophores. This compound’s hydrogen-bonding capacity and lipophilicity further align with current interests in blood-brain barrier penetration and CNS-targeted therapies.

Synthetic routes to 1-(3S)-3-aminobutylnaphthalen-2-ol often involve enantioselective catalysis, a hotspot in green chemistry. Its aminobutyl moiety enables conjugation with fluorescent tags, making it valuable for bioimaging probes—a topic frequently queried in academic databases. Additionally, its potential as a scaffold for kinase inhibitors resonates with oncology research trends, where "small molecule kinase modulators" rank high in search analytics.

From a technical perspective, the compound’s melting point, solubility in polar solvents, and stability under physiological pH are critical for formulation studies. Analytical methods like HPLC and chiral chromatography are essential for quality control, addressing common queries such as "how to purify chiral naphthalene derivatives." Regulatory-compliant synthesis (avoiding hazardous intermediates) is another key focus, matching industry demands for sustainable APIs.

In conclusion, CAS 2227731-27-1 exemplifies the intersection of structural novelty and therapeutic relevance. Its adaptability to combinatorial chemistry and alignment with AI-driven drug discovery (a trending search term) positions it as a versatile candidate for next-gen biopharmaceutical innovations. Future studies may explore its metabolic pathways or polypharmacology, further solidifying its scientific footprint.